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Compound of Interest

Compound Name: Thalidomide-O-PEG2-propargyl

Cat. No.: B10814305

Get Quote

For research, scientific, and drug development professionals, this document provides a

comprehensive guide to the synthesis of Thalidomide-O-PEG2-propargyl, a key bifunctional

linker used in the development of Proteolysis Targeting Chimeras (PROTACs). This protocol

details a robust two-step synthetic procedure, starting from commercially available precursors,

and includes methods for purification and characterization of the final product and its

intermediate.

Thalidomide-O-PEG2-propargyl is a crucial building block in PROTAC technology. It

incorporates the thalidomide moiety, which effectively recruits the E3 ubiquitin ligase Cereblon

(CRBN), connected to a short polyethylene glycol (PEG2) linker that terminates in a propargyl

group. This terminal alkyne allows for the convenient and efficient attachment of a target

protein ligand via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of

"click chemistry."

Synthetic Strategy Overview
The synthesis of Thalidomide-O-PEG2-propargyl is achieved through a two-step process.

The first step involves the tosylation of the commercially available 2-(2-(prop-2-yn-1-

yloxy)ethoxy)ethanol to create a reactive intermediate, Propargyl-PEG2-tosylate. The second
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step is the coupling of this tosylated linker with 4-hydroxythalidomide via a Williamson ether

synthesis to yield the final product.

Step 1: Tosylation of Propargyl-PEG2-OH Step 2: Williamson Ether Synthesis

2-(2-(prop-2-yn-1-yloxy)ethoxy)ethanol

ReactionTosyl Chloride (TsCl)

Triethylamine (TEA)

Dichloromethane (DCM)

Propargyl-PEG2-tosylate Propargyl-PEG2-tosylate

4-Hydroxythalidomide

Reaction

Potassium Carbonate (K2CO3)

Dimethylformamide (DMF)

Thalidomide-O-PEG2-propargyl

Purified Product

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
(e.g., ESI-MS) HPLC Analysis

Structural Confirmation
& Purity Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b10814305/docs#synthesis-of-thalidomide-o-peg2-propargyl-a-detailed-protocol-for-protac-development
https://www.benchchem.com/product/b10814305/docs#synthesis-of-thalidomide-o-peg2-propargyl-a-detailed-protocol-for-protac-development
https://www.benchchem.com/product/b10814305?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814305?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

